Tisocalcitate
Tisocalcitate
Brand Name:
Vulcanchem
CAS No.:
156965-06-9
VCID:
VC0119178
InChI:
InChI=1S/C31H48O5/c1-19(2)36-29(35)30(5,6)28(34)15-10-20(3)25-13-14-26-22(9-8-16-31(25,26)7)11-12-23-17-24(32)18-27(33)21(23)4/h10-12,15,19-20,24-28,32-34H,4,8-9,13-14,16-18H2,1-3,5-7H3/b15-10+,22-11+,23-12-/t20-,24-,25-,26+,27+,28-,31-/m1/s1
SMILES:
CC(C)OC(=O)C(C)(C)C(C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula:
C31H48O5
Molecular Weight:
500.7 g/mol
Tisocalcitate
CAS No.: 156965-06-9
Main Products
VCID: VC0119178
Molecular Formula: C31H48O5
Molecular Weight: 500.7 g/mol
| CAS No. | 156965-06-9 |
|---|---|
| Product Name | Tisocalcitate |
| Molecular Formula | C31H48O5 |
| Molecular Weight | 500.7 g/mol |
| IUPAC Name | propan-2-yl (E,3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-3-hydroxy-2,2-dimethylhept-4-enoate |
| Standard InChI | InChI=1S/C31H48O5/c1-19(2)36-29(35)30(5,6)28(34)15-10-20(3)25-13-14-26-22(9-8-16-31(25,26)7)11-12-23-17-24(32)18-27(33)21(23)4/h10-12,15,19-20,24-28,32-34H,4,8-9,13-14,16-18H2,1-3,5-7H3/b15-10+,22-11+,23-12-/t20-,24-,25-,26+,27+,28-,31-/m1/s1 |
| Standard InChIKey | AUMBXYDXKLLKEK-BGMQPCSBSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C(C)(C)C(=O)OC(C)C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C |
| SMILES | CC(C)OC(=O)C(C)(C)C(C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Canonical SMILES | CC(C)OC(=O)C(C)(C)C(C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Synonyms | Tisocalcitate |
| PubChem Compound | 9913924 |
| Last Modified | Nov 11 2021 |
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